![molecular formula C18H19NO2 B7569369 2-(1,3,4,5-Tetrahydro-2-benzazepin-2-ylmethyl)benzoic acid](/img/structure/B7569369.png)
2-(1,3,4,5-Tetrahydro-2-benzazepin-2-ylmethyl)benzoic acid
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Overview
Description
2-(1,3,4,5-Tetrahydro-2-benzazepin-2-ylmethyl)benzoic acid, also known as Tropisetron, is a chemical compound that belongs to the class of serotonin 5-HT3 receptor antagonists. It is widely used in scientific research for its potential therapeutic applications in various medical conditions.
Scientific Research Applications
2-(1,3,4,5-Tetrahydro-2-benzazepin-2-ylmethyl)benzoic acid has been extensively studied for its potential therapeutic applications in various medical conditions such as chemotherapy-induced nausea and vomiting, irritable bowel syndrome, and migraine headaches. It has also been investigated for its role in the treatment of psychiatric disorders such as depression, anxiety, and schizophrenia. This compound has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties, which make it a promising candidate for the development of new drugs.
Mechanism of Action
2-(1,3,4,5-Tetrahydro-2-benzazepin-2-ylmethyl)benzoic acid works by blocking the serotonin 5-HT3 receptors in the central nervous system, which are involved in the regulation of nausea and vomiting. It also modulates the release of other neurotransmitters such as dopamine, acetylcholine, and noradrenaline, which are involved in the regulation of mood, cognition, and pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha, which are involved in the development of various medical conditions. It also increases the levels of antioxidant enzymes such as superoxide dismutase and catalase, which protect the cells from oxidative stress. This compound has been shown to have a positive effect on the gastrointestinal tract by reducing the symptoms of irritable bowel syndrome. It also has analgesic effects by reducing the perception of pain.
Advantages and Limitations for Lab Experiments
2-(1,3,4,5-Tetrahydro-2-benzazepin-2-ylmethyl)benzoic acid has several advantages as a research tool. It is highly selective for the serotonin 5-HT3 receptor, which makes it a valuable tool for studying the role of this receptor in various medical conditions. It is also relatively stable and easy to handle, which makes it suitable for use in lab experiments. However, this compound has some limitations as a research tool. It has a short half-life, which means that it needs to be administered frequently to maintain its effects. It also has poor bioavailability, which limits its use in oral formulations.
Future Directions
There are several future directions for the research on 2-(1,3,4,5-Tetrahydro-2-benzazepin-2-ylmethyl)benzoic acid. One direction is the development of new drugs based on its structure and mechanism of action. Another direction is the investigation of its potential therapeutic applications in other medical conditions such as Parkinson's disease and multiple sclerosis. The role of this compound in the regulation of inflammation and oxidative stress is another area of interest for future research. The development of new formulations and delivery methods to improve its bioavailability is also a promising direction for future research.
Conclusion:
This compound is a valuable research tool with potential therapeutic applications in various medical conditions. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent.
Synthesis Methods
The synthesis of 2-(1,3,4,5-Tetrahydro-2-benzazepin-2-ylmethyl)benzoic acid involves the reaction of 2-benzazepine with formaldehyde and hydrogen gas in the presence of a catalyst such as palladium on carbon. The resulting product is then reacted with 2-bromo-4-methylbenzoic acid to obtain this compound. This synthesis method has been optimized to achieve high yield and purity of the final product.
Properties
IUPAC Name |
2-(1,3,4,5-tetrahydro-2-benzazepin-2-ylmethyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO2/c20-18(21)17-10-4-3-8-16(17)13-19-11-5-9-14-6-1-2-7-15(14)12-19/h1-4,6-8,10H,5,9,11-13H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFCYWIQVVPVJKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2CN(C1)CC3=CC=CC=C3C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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